methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate

• IUPAC Name: methyl 3-[[2-(4-methylpiperidin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C16H22N2O3/c1-12-6-8-18(9-7-12)11-15(19)17-14-5-3-4-13(10-14)16(20)21-2/h3-5,10,12H,6-9,11H2,1-2H3,(H,17,19)
• InChI Key: AAUBEBMJXSWZGM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC=CC(=C2)C(=O)OC
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

Methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate, also known as MPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPAA is a member of the piperidine family and is synthesized through a complex process involving multiple steps.

Mechanism of Action

The mechanism of action of methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate is not well understood, but it is believed to act on the central nervous system to reduce pain and inflammation. It is thought to act on the opioid receptors in the brain, which are responsible for regulating pain and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a significant effect on reducing pain and inflammation in laboratory animals. It has also been shown to have a mild sedative effect, which may be useful in the treatment of anxiety and sleep disorders. Additionally, this compound has been shown to have a positive effect on the immune system, with studies showing that it can increase the production of cytokines, which are important in the immune response.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate in laboratory experiments is its potency. It has been shown to have a significant effect on reducing pain and inflammation at relatively low doses. Additionally, it is relatively easy to synthesize, making it a cost-effective option for researchers. However, one of the limitations of using this compound in laboratory experiments is its potential for toxicity. Studies have shown that high doses of this compound can be toxic to laboratory animals, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate. One area of interest is its potential as an analgesic in the treatment of chronic pain. Additionally, there is interest in studying the potential use of this compound in the treatment of anxiety and sleep disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. Its synthesis is a complex process that requires expertise in organic chemistry. This compound has been extensively studied for its potential as an analgesic and anti-inflammatory agent, with promising results in laboratory experiments. While there are limitations to its use in certain experiments, this compound has several advantages, including its potency and cost-effectiveness. Further research is needed to fully understand the potential applications of this compound in the field of medicine.

Scientific Research Applications

Methyl 3-{[(4-methyl-1-piperidinyl)acetyl]amino}benzoate has been extensively studied in scientific research due to its potential applications in the field of medicine. One of the primary areas of research has been its potential as an analgesic, with studies showing that it has a significant effect on reducing pain in laboratory animals. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, with promising results in laboratory experiments.